Cas no 2171140-95-5 ((2S)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid)

• Product Name: (2S)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid
• CAS No: 2171140-95-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6136796
• PubChem ID: 165532794
• Update Time: 2025-05-30

(2S)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid
• EN300-1575231
• (2S)-2-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)butanoic acid
• 2171140-95-5

• Inchi： 1S/C26H30N2O5/c1-2-23(25(30)31)28-24(29)13-16-11-17(12-16)14-27-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,2,11-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16?,17?,23-/m0/s1
• InChI Key： ZJCWSFDBPVTQSI-OCJFHSIUSA-N
• SMILES： O=C(CC1CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)N[C@H](C(=O)O)CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid

The Comprehensive Overview of (2S)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic Acid

(2S)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid, with the CAS number 2171140-95-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its intricate structure, which includes a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino acid backbone. The presence of these functional groups makes it a valuable molecule for various applications, particularly in peptide synthesis and drug discovery.

The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in the synthesis and modification of peptides. In this compound, the Fmoc group is attached to an amino group within the cyclobutane ring, which is further connected to an acetamide moiety. This arrangement allows for precise control over the reactivity and stability of the molecule during synthetic processes. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide synthesis, particularly in solid-phase synthesis techniques.

One of the most intriguing aspects of this compound is its stereochemistry. The (2S) configuration at the central carbon atom introduces a specific spatial arrangement that is critical for its biological activity. Stereoisomerism is a key factor in drug design, as it can significantly influence the molecule's interaction with biological targets. Recent research has demonstrated that stereo-specific synthesis methods can lead to improved yields and higher purity levels, which are essential for pharmaceutical applications.

The cyclobutane ring in this compound adds another layer of complexity to its structure. Cyclobutane rings are known for their unique electronic properties and strain-induced reactivity. In this case, the cyclobutane ring serves as a connecting bridge between the Fmoc group and the acetamide moiety. This structural feature not only enhances the molecule's stability but also provides a platform for further functionalization. Researchers have explored various methods to modify cyclobutane-containing compounds, leading to novel applications in materials science and medicinal chemistry.

In terms of applications, this compound has shown promise in peptide-based drug development. Its ability to serve as a building block for more complex peptide structures makes it an invaluable tool in medicinal chemistry. Recent advancements in peptide therapeutics have underscored the need for versatile and stable amino acid derivatives, and this compound fits perfectly into that category. Additionally, its compatibility with modern synthetic techniques ensures that it can be easily integrated into larger molecular frameworks.

The synthesis of (2S)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid involves a series of carefully designed steps that highlight the principles of organic synthesis. The process typically begins with the preparation of the Fmoc group, followed by its attachment to the cyclobutane ring through amide bond formation. Subsequent steps involve stereochemical control to ensure the correct configuration at each chiral center. This multi-step synthesis requires meticulous planning and execution, reflecting the sophistication of modern organic chemistry.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided critical insights into its molecular structure and stability under various conditions. Such detailed characterization is essential for ensuring the reliability and reproducibility of synthetic procedures, particularly in pharmaceutical settings where precision is paramount.

In conclusion, (2S)-2-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid represents a significant advancement in organic chemistry due to its unique structure and versatile applications. Its role as a key intermediate in peptide synthesis underscores its importance in drug discovery efforts. As research continues to explore new synthetic methodologies and applications for such compounds, we can expect even greater contributions from this field to the development of novel therapeutic agents.